3-Azabicyclo[4.1.0]heptan-7-ol hydrochloride

• Molecular Formula: C6H12ClNO
• Molecular Weight: 149.62 g/mol
• IUPAC Name: 3-azabicyclo[4.1.0]heptan-7-ol;hydrochloride
• InChI: InChI=1S/C6H11NO.ClH/c8-6-4-1-2-7-3-5(4)6;/h4-8H,1-3H2;1H
• InChI Key: QIRJZAZBVTWAQE-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2C1C2O.Cl

Description

3-Azabicyclo[4.1.0]heptan-7-ol hydrochloride is a bicyclic compound with a nitrogen atom incorporated into its structure.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Azabicyclo[4.1.0]heptan-7-ol hydrochloride typically involves the reduction of spirocyclic oxetanyl nitriles. This method has been studied for its mechanism, scope, and scalability . The reaction conditions often include the use of reducing agents and specific catalysts to achieve the desired product.

Industrial Production Methods

In industrial settings, the production of 3-Azabicyclo[4.1.0]heptan-7-ol hydrochloride may involve bulk manufacturing processes that ensure high purity and yield. Companies like ChemScene provide bulk custom synthesis and procurement services for this compound .

Chemical Reactions Analysis

Types of Reactions

3-Azabicyclo[4.1.0]heptan-7-ol hydrochloride can undergo various chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s structure and properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions may vary depending on the desired outcome, but they often involve controlled temperatures and specific solvents.

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can introduce new functional groups into the compound.

Scientific Research Applications

3-Azabicyclo[4.1.0]heptan-7-ol hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s unique structure makes it a valuable tool for studying biological processes and interactions.

Industry: The compound is used in the production of various chemicals and materials, contributing to advancements in industrial processes.

Mechanism of Action

The mechanism of action of 3-Azabicyclo[4.1.0]heptan-7-ol hydrochloride involves its interaction with specific molecular targets and pathways. The nitrogen atom in its structure plays a crucial role in its reactivity and binding properties. The compound can interact with enzymes, receptors, and other biomolecules, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

• 3-Azabicyclo[3.1.1]heptanes
• 7-Oxabicyclo[2.2.1]heptane
• 7-Azabicyclo[4.1.0]heptane

Uniqueness

3-Azabicyclo[4.1.0]heptan-7-ol hydrochloride is unique due to its specific bicyclic structure with a nitrogen atom. This structure imparts distinct chemical and biological properties, making it valuable for various applications. Compared to similar compounds, it offers unique reactivity and potential for functionalization, which can be leveraged in different scientific and industrial contexts .